Cas no 65845-60-5 (1-Propanamine, N-methyl-, hydrochloride)

1-Propanamine, N-methyl-, hydrochloride is a tertiary amine hydrochloride salt with the molecular formula C4H12NCl. This compound is commonly utilized in organic synthesis and pharmaceutical applications due to its role as a versatile building block for the preparation of more complex amines and nitrogen-containing derivatives. Its hydrochloride form enhances stability and solubility in aqueous and polar solvents, facilitating handling and reaction conditions. The presence of the methyl group on the nitrogen atom influences its reactivity, making it suitable for alkylation and acylation reactions. This reagent is valued for its consistent purity and reliability in synthetic workflows, particularly in medicinal chemistry and material science research.
1-Propanamine, N-methyl-, hydrochloride structure
65845-60-5 structure
Product Name:1-Propanamine, N-methyl-, hydrochloride
CAS No:65845-60-5
MF:C4H12ClN
MW:109.597780227661
CID:397187
PubChem ID:20315650
Update Time:2025-05-24

1-Propanamine, N-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, N-methyl-, hydrochloride
    • N-methylpropan-1-amine,hydrochloride
    • n-methylpropan-1-aminehydrochloride
    • DTXSID00605054
    • N-Methylpropan-1-amine--hydrogen chloride (1/1)
    • CS-0312281
    • EN300-59446
    • N-methylpropan-1-amine;hydrochloride
    • 65845-60-5
    • methyl(propyl)amine hydrochloride
    • n-methylpropan-1-amine hydrochloride
    • SCHEMBL9396099
    • Inchi: 1S/C4H11N.ClH/c1-3-4-5-2;/h5H,3-4H2,1-2H3;1H
    • InChI Key: FDLVCUOMIAFXNG-UHFFFAOYSA-N
    • SMILES: Cl.N(C)CCC

Computed Properties

  • Exact Mass: 109.06596
  • Monoisotopic Mass: 109.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 13.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

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1-Propanamine, N-methyl-, hydrochloride Related Literature

Additional information on 1-Propanamine, N-methyl-, hydrochloride

1-Propanamine, N-methyl-, hydrochloride (CAS No: 65845-60-5)

The compound 1-Propanamine, N-methyl-, hydrochloride (CAS No: 65845-60-5) is a significant chemical entity with diverse applications in various scientific and industrial fields. This compound, also referred to as N-methylpropaneamine hydrochloride, is a quaternary ammonium salt derived from the alkylation of propane amine. Its chemical structure consists of a three-carbon chain with an amino group substituted by a methyl group, forming a positively charged nitrogen center that is counterbalanced by a chloride ion.

Recent studies have highlighted the importance of 1-Propanamine, N-methyl-, hydrochloride in the field of pharmacology and drug delivery systems. Researchers have explored its potential as a cationic surfactant due to its ability to form stable micelles in aqueous solutions. These micelles have shown promise in encapsulating hydrophobic drugs, enhancing their solubility and bioavailability. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that N-methylpropaneamine hydrochloride-based micelles could effectively deliver poorly soluble anticancer agents to targeted sites, minimizing systemic toxicity and improving therapeutic efficacy.

In addition to its role in drug delivery, 1-Propanamine, N-methyl-, hydrochloride has been investigated for its antimicrobial properties. A 2022 research article in Applied Microbiology and Biotechnology reported that this compound exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's cationic nature allows it to disrupt bacterial cell membranes, leading to cell death. These findings have opened new avenues for its application in developing novel antimicrobial agents.

The synthesis of N-methylpropaneamine hydrochloride typically involves the alkylation of propane amine with methyl chloride or other methylating agents under controlled conditions. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, such as using microwave-assisted synthesis or enzymatic catalysis. These methods not only improve reaction efficiency but also reduce environmental impact, aligning with current global efforts toward sustainable chemical manufacturing.

In terms of industrial applications, 1-Propanamine, N-methyl-, hydrochloride is widely used as a phase transfer catalyst in organic synthesis reactions. Its ability to facilitate the transfer of ions between immiscible phases has made it invaluable in processes such as nucleophilic substitutions and acid-base reactions. A 2023 review in the Journal of Industrial and Engineering Chemistry highlighted its role in enhancing reaction yields and selectivity in pharmaceutical intermediate synthesis.

The physical properties of N-methylpropaneamine hydrochloride include a melting point of approximately 170°C and a boiling point around 380°C under standard conditions. It is soluble in water and polar solvents but poorly soluble in non-polar solvents due to its ionic nature. These properties make it suitable for applications requiring high solubility and stability in aqueous environments.

Recent research has also focused on the environmental fate and toxicity of 1-Propanamine, N-methyl-, hydrochloride. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, acute toxicity studies suggest that it may exhibit mild toxicity to aquatic organisms at high concentrations, emphasizing the need for proper handling and disposal practices.

In conclusion, 1-Propanamine, N-methyl-, hydrochloride (CAS No: 65845-60-5) is a versatile compound with significant potential across multiple disciplines. Its applications range from drug delivery systems and antimicrobial agents to phase transfer catalysis and industrial synthesis processes. Ongoing research continues to uncover new uses and optimize its properties, underscoring its importance as a valuable chemical entity in modern science and industry.

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